Cas no 338964-34-4 (4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide)

• Product Name: 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
• CAS No: 338964-34-4
• MF: C₂₇H₃₁N₃O₃S
• MW: 477.618345499039
• CID: 5025700
• Update Time: 2025-06-13

4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Oprea1_336989
• 4-(tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide
• 4-tert-butyl-N-{1-[(3-methoxyphenyl)methyl]-5,6-dimethyl-1H-1,3-benzodiazol-4-yl}benzene-1-sulfonamide
• 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

• Inchi： 1S/C27H31N3O3S/c1-18-14-24-26(28-17-30(24)16-20-8-7-9-22(15-20)33-6)25(19(18)2)29-34(31,32)23-12-10-21(11-13-23)27(3,4)5/h7-15,17,29H,16H2,1-6H3
• InChI Key： WBYMGRPVMHSJQP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(C)(C)C)(NC1C(C)=C(C)C=C2C=1N=CN2CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 769
• XLogP3: 5.9
• Topological Polar Surface Area: 81.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide

Introduction to 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide (CAS No. 338964-34-4) in Modern Chemical and Pharmaceutical Research

4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide, identified by the CAS number 338964-34-4, represents a significant compound in the realm of chemical and pharmaceutical innovation. This sulfonamide derivative exhibits a complex molecular structure that has garnered attention for its potential applications in drug discovery and therapeutic development. The compound’s unique framework, incorporating a tert-butyl group, a 3-methoxybenzyl moiety, and a 5,6-dimethyl-1H-1,3-benzimidazol-4-yl substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

The benzenesulfonamide core of this molecule is a well-documented pharmacophore in the development of bioactive agents. Sulfonamides are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of bulky groups such as the tert-butyl moiety can influence the compound’s solubility, metabolic stability, and binding affinity to biological targets. In contrast, the 3-methoxybenzyl group may enhance lipophilicity while modulating electronic properties, contributing to the molecule’s overall pharmacokinetic profile.

The presence of the 5,6-dimethyl-1H-1,3-benzimidazol-4-yl group adds another layer of complexity to this compound. Benzimidazoles are a class of heterocyclic compounds that have been extensively studied for their pharmacological effects. They are particularly noted for their role in antiviral, anticancer, and anti-inflammatory therapies. The dimethyl substitution at the 5 and 6 positions introduces steric hindrance while potentially altering electronic distributions within the ring system. This modification can fine-tune interactions with biological receptors or enzymes, making it a critical factor in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. The combination of experimental data and computational insights has been instrumental in optimizing the structure of 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide for enhanced efficacy and reduced side effects. These studies have highlighted the importance of integrating multiple disciplines—such as organic synthesis, pharmacology, and bioinformatics—to accelerate the discovery process.

In clinical research settings, derivatives of sulfonamides have shown promise in treating various diseases. For instance, modifications to the sulfonamide core have led to compounds with improved potency against bacterial infections and enhanced selectivity for specific enzymes or receptors. The structural features of 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide align well with these trends. The strategic placement of functional groups not only enhances its binding affinity but also contributes to its metabolic stability—a crucial factor in ensuring therapeutic efficacy.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce each substituent efficiently while minimizing unwanted byproducts. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the benzimidazole core and attaching peripheral groups like the tert-butyl and 3-methoxybenzyl moieties.

Evaluation of 4-(Tert-butyl)-N-[1-(3-methoxybenzyl)-5,6-dimethyl-1H-1,3-benzimidazol-4-yl]benzenesulfonamide has included both in vitro and in vivo studies to assess its biological activity. Preliminary results suggest that this compound exhibits inhibitory effects on certain enzymes implicated in cancer progression and inflammation. These findings are supported by docking studies that predict favorable interactions between the molecule’s structure and target proteins. Such computational analyses help prioritize compounds for further experimental validation.

The pharmaceutical industry continues to invest heavily in developing novel sulfonamide-based therapeutics due to their versatility and proven track record. The structural diversity within this class allows for extensive customization to meet specific therapeutic needs. Researchers are exploring new synthetic routes to optimize production processes while maintaining high-quality standards for clinical applications. The potential of 4-(Tert-butyl)-N-[1-(3-methoxybenzly)-5,6-dimethyl-lH-l,3-benzi-diazol-l,4-yi]be-nzenesul-fona-mide as a lead compound underscores its significance in ongoing drug discovery efforts.

Future directions for research on this compound may include exploring its mechanisms of action at a molecular level through advanced biophysical techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy. Understanding how it interacts with biological targets will provide valuable insights into its therapeutic potential and inform subsequent modifications for improved performance. Additionally, 338964 - 34 - 4’s compatibility with modern drug delivery systems could be investigated to enhance its bioavailability and targeted delivery profiles.

The integration of artificial intelligence (AI) into drug discovery workflows has revolutionized how compounds like 4-(Tert-butyl)-N-[l-(l) methoxybe nz yl) - 5,6-di me th yl-l H-l,3-be nz i dia z ol - l,l - y i ]be n zen es ul fon am ide (CAS No . 33896 64 - 34 - 4) are identified and optimized . AI-driven platforms can analyze vast datasets rapidly , predicting properties such as solubility , toxicity , and pharmacokinetics . These predictions guide experimental design , reducing time-to-market while maintaining stringent quality controls . As AI technologies evolve , they will continue to play an indispensable role in accelerating pharmaceutical innovation.

In conclusion, 338964 - 34 - 4 exemplifies how intricate molecular architectures contribute significantly to medicinal chemistry advancements . Its unique combination o f functional groups positions it as an attractive candidate f or further development into novel therapeutics . With ongoing research focusing on elucidating its mechanisms o f action , optimizing synthetic pathways , an d leveraging cutting-edge technologies like AI , this compoun d holds great promise f or addressing unmet medical needs across multiple therapeutic areas . As scientific understanding progresses , so too will our ability t o harness its potential fully .